Cas no 854851-58-4 (2-Ethyl-3-hydroxybutanoic acid)

2-Ethyl-3-hydroxybutanoic acid is a chiral hydroxy acid with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both hydroxyl and carboxyl functional groups, makes it a versatile building block for asymmetric synthesis and fine chemical production. The compound exhibits stereochemical specificity, enabling its use in the preparation of enantiomerically pure compounds. Its ethyl side chain enhances lipophilicity, which can be advantageous in modifying physicochemical properties of derived molecules. The product is typically supplied in high purity, ensuring reproducibility in research and industrial processes. Its stability under standard storage conditions and compatibility with common organic solvents further contribute to its utility in synthetic chemistry.
2-Ethyl-3-hydroxybutanoic acid structure
854851-58-4 structure
Product Name:2-Ethyl-3-hydroxybutanoic acid
CAS No:854851-58-4
MF:C6H12O3
MW:132.157682418823
CID:4240340
PubChem ID:13807318
Update Time:2025-06-27

2-Ethyl-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-ethyl-3-hydroxy-
    • 2-Ethyl-3-hydroxybutanoic acid
    • EJB85158
    • EN300-173625
    • SCHEMBL54113
    • Q27225111
    • CS-0236825
    • AKOS011686202
    • CHEBI:131354
    • 854851-58-4
    • 2-ethyl-3-hydroxybutanoicacid
    • 2-ethyl-3-hydroxybutyric acid
    • Inchi: 1S/C6H12O3/c1-3-5(4(2)7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)
    • InChI Key: TYBSGNFITSHAJH-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CC)C(O)C

Computed Properties

  • Exact Mass: 132.078644241Da
  • Monoisotopic Mass: 132.078644241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 57.5Ų

2-Ethyl-3-hydroxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 64.00 2023-04-18
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Additional information on 2-Ethyl-3-hydroxybutanoic acid

2-Ethyl-3-Hydroxybutanoic Acid: A Comprehensive Overview

2-Ethyl-3-hydroxybutanoic acid, also known by its CAS number 854851-58-4, is a naturally occurring organic compound with significant applications in various fields. This compound is a derivative of butanoic acid, characterized by the presence of an ethyl group at the second carbon and a hydroxyl group at the third carbon. Its chemical structure makes it a versatile molecule, capable of participating in a wide range of biochemical and industrial processes.

The compound is widely recognized for its role in biological systems, particularly in metabolic pathways. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, including antibiotics and other therapeutic agents. Researchers have also explored its use in the development of novel materials, such as biodegradable polymers, which align with the growing demand for sustainable solutions in modern industries.

In terms of synthesis, 2-ethyl-3-hydroxybutanoic acid can be produced through various methods, including microbial fermentation and chemical synthesis. The choice of method depends on the desired scale of production and the specific application. For instance, fermentation processes are often preferred for large-scale production due to their cost-effectiveness and environmental friendliness. On the other hand, chemical synthesis methods provide greater control over the product's purity and stereochemistry.

One of the most promising areas of research involving this compound is its application in drug discovery. Scientists have identified potential therapeutic uses for 2-ethyl-3-hydroxybutanoic acid in treating metabolic disorders, inflammation, and neurodegenerative diseases. Preclinical studies have demonstrated its ability to modulate key enzymes and signaling pathways involved in these conditions, suggesting a potential role as a lead compound for drug development.

Beyond its medical applications, this compound has also found utility in the food and cosmetic industries. In food science, it is used as a flavor enhancer and preservative due to its unique chemical properties. In cosmetics, it serves as a humectant and skin conditioning agent, contributing to the formulation of moisturizers and anti-aging products.

The latest research on CAS No 854851-58-4 has focused on improving its bioavailability and stability for pharmaceutical applications. Advanced delivery systems, such as lipid nanoparticles and micelles, have been explored to enhance its efficacy when administered orally or topically. These innovations are expected to pave the way for more effective treatments in the near future.

In conclusion, 2-ethyl-3-hydroxybutanoic acid is a multifaceted compound with diverse applications across various industries. Its natural occurrence, coupled with its ability to participate in complex biochemical reactions, makes it an invaluable resource for scientists and industry professionals alike. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping the future of medicine, materials science, and beyond.

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